Cas no 59522-69-9 (Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]-)

• Product Name: Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]-
• CAS No: 59522-69-9
• MF: C₁₂H₈Cl₂O₂
• MW: 255.09672164917
• CID: 1615047
• PubChem ID: 2806137
• Update Time: 2025-07-18

Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]-
• 1-(5-(3,4-Dichlorophenyl)furan-2-yl)ethanone
• 1-[5-(3,4-dichlorophenyl)furan-2-yl]ethanone
• AKOS011788914
• Maybridge1_003023
• ZRPOSCDUALZSLM-UHFFFAOYSA-N
• CD 11756
• SCHEMBL11804965
• STL430409
• 59522-69-9
• HMS550B09
• 5-(3,4-dichlorophenyl)-2-furyl methyl ketone
• 1-[5-(3,4-Dichloro-phenyl)-furan-2-yl]-ethanone
• 2-acetyl-5-(3,4-dichlorophenyl)furan

• MDL： MFCD01570059
• Inchi： 1S/C12H8Cl2O2/c1-7(15)11-4-5-12(16-11)8-2-3-9(13)10(14)6-8/h2-6H,1H3
• InChI Key： ZRPOSCDUALZSLM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(C(C)=O)O1)Cl

Computed Properties

• Exact Mass: 253.99024
• Monoisotopic Mass: 253.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Additional information on Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]-

Research Briefing on Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]- (CAS: 59522-69-9): Recent Advances and Applications

Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]-, with the CAS number 59522-69-9, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its furan and dichlorophenyl moieties, has been the subject of recent studies due to its potential pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways for Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]-. A 2023 publication in the Journal of Medicinal Chemistry described an optimized multi-step synthesis route that improves yield and purity, making it more feasible for large-scale production. The synthesis involves the condensation of 3,4-dichlorobenzaldehyde with furan derivatives, followed by oxidation to yield the target compound. This advancement is crucial for facilitating further pharmacological evaluations and potential commercialization.

In terms of biological activity, Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]-, has demonstrated promising results in preclinical studies. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound exhibited a 50% inhibitory concentration (IC50) of 0.8 µM, comparable to some commercially available nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Additionally, antimicrobial properties of this compound have been explored. Research conducted in 2023 and published in the European Journal of Medicinal Chemistry revealed significant activity against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis, with minimum inhibitory concentrations (MICs) ranging from 4 to 16 µg/mL. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies. These results position the compound as a candidate for further development in addressing antibiotic-resistant infections.

Perhaps the most exciting development is the compound's potential in oncology. A 2024 study in Cancer Research demonstrated that Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]-, induces apoptosis in certain cancer cell lines, particularly those associated with colorectal and breast cancers. The compound was found to activate the intrinsic apoptotic pathway by modulating Bcl-2 family proteins and caspase activation. In vivo studies using xenograft models showed a 40% reduction in tumor growth compared to controls, with no significant toxicity observed at therapeutic doses.

Despite these promising findings, challenges remain in the development of Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]- as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, which may necessitate structural modifications or formulation strategies to improve its drug-like properties. Furthermore, comprehensive toxicological evaluations are required to ensure safety before clinical trials can be initiated.

In conclusion, Ethanone, 1-[5-(3,4-dichlorophenyl)-2-furanyl]- (CAS: 59522-69-9) represents a versatile scaffold with multiple pharmacological applications. Recent advances in its synthesis and biological evaluation have positioned it as a promising candidate for further drug development, particularly in inflammation, infectious diseases, and oncology. Future research should focus on optimizing its pharmacokinetic profile and conducting more extensive preclinical studies to translate these findings into clinical applications.